Cas no 937602-26-1 (<br>7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester)

• Product Name: <br>7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester
• CAS No: 937602-26-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 3059760
• PubChem ID: 19616949
• Update Time: 2025-05-22

<br>7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester
• STK400075
• ethyl7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyridine-6-carboxylate
• Ethyl 1,2-dihydro-7-methyl-2-oxopyrazolo[1,5-a]pyridine-6-carboxylate
• DTXSID201157810
• 937602-26-1
• ethyl 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyridine-6-carboxylate
• RAC67601
• 7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester

• MDL： MFCD08558496
• Inchi： 1S/C11H12N2O3/c1-3-16-11(15)9-5-4-8-6-10(14)12-13(8)7(9)2/h4-6H,3H2,1-2H3,(H,12,14)
• InChI Key： XPQGIAIBXGRBGA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=CC(NN2C=1C)=O)=O

Computed Properties

• Exact Mass: 220.08479225Da
• Monoisotopic Mass: 220.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on <br>7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester

7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester: A Comprehensive Overview

The compound with CAS No. 937602-26-1, known as 7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds with a fused pyrazole and pyridine ring system. The 7-methyl substituent and the carboxylic acid ethyl ester group are key features that contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery due to their ability to modulate various biological targets. The 7-methyl group in this compound plays a crucial role in stabilizing the molecule's structure and enhancing its bioavailability. Additionally, the carboxylic acid ethyl ester group is known to improve solubility and absorption properties, making this compound a promising candidate for pharmaceutical applications.

One of the most notable advancements in the study of this compound involves its use as a lead molecule in the development of anti-inflammatory agents. Researchers have demonstrated that 7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. This discovery has opened new avenues for its application in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Furthermore, the compound's structure has been exploited in the design of novel antibiotics. The pyrazolo[1,5-a]pyridine core has been shown to possess bactericidal properties against a wide range of pathogens, including multi-drug resistant strains. The integration of the methyl and ethyl ester groups has further enhanced its efficacy and selectivity against bacterial targets.

In terms of synthesis, recent breakthroughs have focused on optimizing the production process of 7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester. Green chemistry approaches have been employed to minimize environmental impact while ensuring high yields and purity. These advancements have made large-scale production feasible for both research and commercial purposes.

The compound's versatility is also evident in its application as a building block for more complex molecules. Its ability to undergo various functional group transformations has made it a valuable intermediate in organic synthesis. For instance, the conversion of the carboxylic acid ethyl ester group into other reactive moieties has enabled the creation of diverse derivatives with enhanced biological activities.

In conclusion, 7-Methyl-2-oxo-1,2-dihydro-pyrazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester (CAS No. 937602-26-1) stands out as a versatile and biologically active compound with immense potential in drug development and organic synthesis. Its unique structure and functional groups make it a focal point for ongoing research aimed at harnessing its full therapeutic potential.